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Compound of Interest
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Cat. No.: B15617386

For Researchers, Scientists, and Drug Development Professionals

Introduction

T-3364366 is a potent and selective inhibitor of Delta-5 Desaturase (D5D), an enzyme that
plays a critical role in the biosynthesis of arachidonic acid (AA).[1][2] As AA is a precursor to
pro-inflammatory eicosanoids, D5D is a compelling target for the development of novel anti-
inflammatory therapeutics.[2][3] T-3364366 has demonstrated potent inhibitory activity in
enzymatic and cellular assays and exhibits favorable pharmacokinetic properties for oral
administration in mice.[4]

These application notes provide a summary of the known characteristics of T-3364366,
detailed protocols for relevant in vitro assays, and standardized protocols for in vivo animal
models of inflammation that can be adapted for the evaluation of T-3364366's efficacy.

Data Presentation
In Vitro Inhibitory Activity of T-3364366
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Assay Type Target Species IC50 (nM) Reference
) Delta-5
Enzymatic
o Desaturase Rat 25 [4]
Activity
(D5D)
] Delta-6
Enzymatic
O Desaturase Rat >10000 [4]
Activity
(D6D)
) Stearoyl-CoA
Enzymatic
o Desaturase Rat >10000 [4]
Activity
(SCD)
Cellular AA
] D5D Human (HepG2) 2.9 [4]
Production
Cellular AA
. D5D Rat (RLN-10) 1.8 [4]
Production

In Vivo Pharmacokinetic Parameters of T-3364366 Iin
Mice

AUC Bioavail
Dose Tmax Cmax . Referen
Route (malkg)  (h) (ng/mL) (ng*him  t1/2 (h) ability
m ng/m ce
g/kg g9 L) (F%)
Intraveno 0.65
- - 430 _ - [4]
us (1V) (MRTiv)
Oral (PO) 1 0.25 200 260 - 60 [4]

Signaling Pathway

The following diagram illustrates the arachidonic acid biosynthesis pathway and the
mechanism of action of T-3364366.
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In Vivo Efficacy Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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